Cas no 634187-08-9 (2-Methoxy-3-(trifluoromethyl)aniline)

• Product Name: 2-Methoxy-3-(trifluoromethyl)aniline
• CAS No: 634187-08-9
• MF: C₈H₈F₃NO
• MW: 191.15043258667
• MDL: MFCD08532489
• CID: 1029203
• PubChem ID: 20112025
• Update Time: 2025-04-20

2-Methoxy-3-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(trifluoromethyl)aniline
• 3-AMINO-2-METHOXYBENZOTRIFLUORIDE
• 2-Amino-6-(trifluoromethyl)anisole
• 3-(Trifluoromethyl)-o-anisidine
• Benzenamine, 2-methoxy-3-(trifluoromethyl)-
• CTK6J4362
• PC5268
• SBB091255
• SureCN2957938
• QOMZMKOUJOLVKC-UHFFFAOYSA-N
• FCH1121602
• 2-methoxy-3-(trifluoromethyl)phenylamine
• 2-methoxy-3-(trifluoromethyl)benzenamine
• AK136568
• AX8258136
• 634187-08-9
• DTXSID60602600
• AMY28429
• 2-Methoxy-3-(trifluoromethyl)aniline, 2-Amino-6-(trifluoromethyl)anisole, 3-(Trifluoromethyl)-o-anisidine
• SCHEMBL2957938
• JS-4665
• D77711
• SY227875
• AKOS015956973
• CS-W010729
• MFCD08532489
• EN300-2007184
• A868150

• MDL： MFCD08532489
• Inchi： 1S/C8H8F3NO/c1-13-7-5(8(9,10)11)3-2-4-6(7)12/h2-4H,12H2,1H3
• InChI Key： QOMZMKOUJOLVKC-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1OC)N)(F)F

Computed Properties

• Exact Mass: 191.05584
• Monoisotopic Mass: 191.05579836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2
• XLogP3: 2.1

Experimental Properties

• Solubility: Not miscible or difficult to mix.
• PSA: 35.25

2-Methoxy-3-(trifluoromethyl)aniline Security Information

• HazardClass：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes